5-Propyloxy-pentan-2-ol

• Molecular Formula: C8H18O2
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 5-propoxypentan-2-ol
• InChI: InChI=1S/C8H18O2/c1-3-6-10-7-4-5-8(2)9/h8-9H,3-7H2,1-2H3
• InChI Key: GYPYPRPIIASIMF-UHFFFAOYSA-N
• Canonical SMILES: CCCOCCCC(C)O

Description

5-Propyloxy-pentan-2-ol is a useful research compound. Its molecular formula is C8H18O2 and its molecular weight is 146.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 34.8 g of the 3-acetyl-1-propyloxy-propane obtained in (1) was added 50 ml of methanol, and a solution of 44.4 g of NaBH4 in 8% sodium hydroxide was dropwise added at room temperature. After the reaction, the methanol was distilled off, 200 ml of water was added, and the mixture was extracted with ether. An organic layer was washed with water and dried over anhydrous sodium sulfate. The anhydrous sodium sulfate was filtered off, then, the ether was distilled off, and the remainder was distilled under vacuum for isolation and purification (104° C./20 mmHg; yield 40%).